N-[2-(dimethylamino)ethyl]-2,4,6-trimethylbenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)ethyl]-2,4,6-trimethylbenzenesulfonamide
• InChI: InChI=1S/C13H22N2O2S/c1-10-8-11(2)13(12(3)9-10)18(16,17)14-6-7-15(4)5/h8-9,14H,6-7H2,1-5H3
• InChI Key: DYGQVDUPKYPXFU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)NCCN(C)C)C
• Molecular Formula: C13H22N2O2S
• Molecular Weight: 270.39 g/mol

Description

N-[2-(dimethylamino)ethyl]-2,4,6-trimethylbenzenesulfonamide, commonly known as DMTS, is a chemical compound with various applications in scientific research. DMTS is a sulfonamide derivative that has been extensively studied for its potential use as a fluorescent probe for measuring pH in biological systems.

Scientific Research Applications

DMTS has a wide range of applications in scientific research. One of its primary uses is as a fluorescent probe for measuring pH in biological systems. DMTS exhibits a pH-dependent fluorescence emission, making it an ideal tool for monitoring changes in pH in live cells and tissues. Additionally, DMTS has been used as a spectroscopic probe for studying the structure and dynamics of proteins and nucleic acids. DMTS has also been used in the development of fluorescent sensors for detecting metal ions and other analytes.

Mechanism of Action

The mechanism of action of DMTS is based on its ability to undergo a pH-dependent conformational change. At low pH, DMTS exists in a non-fluorescent, closed conformation. As the pH increases, DMTS undergoes a conformational change that leads to an open, fluorescent conformation. This conformational change is reversible and allows DMTS to act as a reversible pH sensor.
Biochemical and Physiological Effects:
DMTS has been shown to be non-toxic to cells and tissues at concentrations typically used in scientific research. However, high concentrations of DMTS can lead to cellular toxicity and should be avoided. DMTS has also been shown to be sensitive to changes in temperature, which can affect its pH-dependent fluorescence emission.

Advantages and Limitations for Lab Experiments

One of the primary advantages of using DMTS as a fluorescent probe is its pH-dependent fluorescence emission, which allows for the real-time monitoring of pH changes in live cells and tissues. Additionally, DMTS is relatively easy to synthesize and purify, making it a readily available tool for scientific research. However, one limitation of using DMTS is its sensitivity to temperature, which can affect its fluorescence emission. Additionally, DMTS is not suitable for use in acidic environments, as it exists in a non-fluorescent, closed conformation at low pH.

Future Directions

There are several future directions for the use of DMTS in scientific research. One area of interest is the development of DMTS-based fluorescent sensors for detecting other analytes, such as metal ions and biomolecules. Additionally, DMTS could be used in the development of pH-responsive drug delivery systems for targeted drug delivery. Finally, further studies are needed to optimize the synthesis and purification of DMTS, as well as to explore its potential applications in other areas of scientific research.

Synthesis Methods

DMTS can be synthesized through a multi-step process involving the reaction of 2,4,6-trimethylbenzenesulfonyl chloride with dimethylamine in the presence of a base such as triethylamine. The resulting product is then purified through crystallization or column chromatography. This synthesis method has been optimized to produce high yields of pure DMTS.